Cas no 2680836-11-5 (benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate)

• Product Name: benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate
• CAS No: 2680836-11-5
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• CID: 5636311
• PubChem ID: 165933997
• Update Time: 2025-11-01

benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680836-11-5
• benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate
• EN300-28288399

• Inchi： 1S/C13H16F3NO3/c1-12(2,10(18)13(14,15)16)17-11(19)20-8-9-6-4-3-5-7-9/h3-7,10,18H,8H2,1-2H3,(H,17,19)
• InChI Key： KJPSOUQWXGVWAF-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 291.10822786g/mol
• Monoisotopic Mass: 291.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate

Research Briefing on Benzyl N-(4,4,4-Trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate (CAS: 2680836-11-5)

Benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate (CAS: 2680836-11-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and hydroxy functional groups, has shown potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have explored its utility as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and prodrugs.

The synthesis of benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate involves multi-step organic reactions, often starting from commercially available trifluoromethylated precursors. Key steps include the introduction of the carbamate moiety and subsequent functionalization to achieve the desired stereochemistry. Researchers have optimized these synthetic routes to improve yield and purity, which is critical for its application in high-value pharmaceutical intermediates.

Recent publications highlight the compound's role in the development of protease inhibitors, leveraging its unique structural features to enhance binding affinity and selectivity. For instance, a 2023 study demonstrated its incorporation into a series of HIV-1 protease inhibitors, where the trifluoromethyl group contributed to improved metabolic stability and pharmacokinetic profiles. These findings underscore the compound's potential in addressing drug resistance challenges in antiviral therapies.

In addition to its therapeutic applications, benzyl N-(4,4,4-trifluoro-3-hydroxy-2-methylbutan-2-yl)carbamate has been investigated as a chiral auxiliary in asymmetric synthesis. Its ability to induce stereoselectivity in carbon-carbon bond-forming reactions has made it a valuable tool for constructing complex molecular architectures. This versatility positions it as a key player in both academic and industrial research settings.

Future research directions for this compound include exploring its utility in targeted drug delivery systems and its potential as a scaffold for covalent inhibitors. Given the growing interest in fluorine-containing pharmaceuticals, further studies on its metabolic fate and toxicity profile will be essential to fully realize its clinical potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in advancing these applications.